Cas no 1261478-69-6 (Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate
• CAS No: 1261478-69-6
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 4984598
• Update Time: 2025-10-10

Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H13F3O2/c1-3-17-11(16)7-9-8(2)5-4-6-10(9)12(13,14)15/h4-6H,3,7H2,1-2H3
• InChI Key： QKIXSFSFZAZUOV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C)C=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate

Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate (CAS No. 1261478-69-6): A Comprehensive Overview

Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate, identified by its CAS number 1261478-69-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both methyl and trifluoromethyl substituents on the phenyl ring imparts distinct electronic and steric properties, which are leveraged in medicinal chemistry for designing novel therapeutic agents.

The compound's molecular structure, characterized by a phenylacetate backbone with ethyl ester functionality, positions it as a versatile building block in drug discovery. Recent studies have highlighted its potential role in the development of agrochemicals and specialty chemicals, where its stability and reactivity under various conditions make it an attractive candidate. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity, making it a common feature in many drug candidates.

In the realm of pharmaceutical research, Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate has been explored for its potential applications in the synthesis of small-molecule inhibitors. These inhibitors target various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The compound's ability to undergo selective modifications allows researchers to fine-tune its pharmacological properties, leading to the development of more effective and targeted therapies.

Recent advancements in computational chemistry have further enhanced the understanding of Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing optimized derivatives. These computational approaches are complemented by experimental validations, where the compound's reactivity and functionalization patterns are thoroughly investigated.

The synthesis of Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate involves multi-step organic transformations, often starting from readily available aromatic precursors. The introduction of the methyl and trifluoromethyl groups requires careful control over reaction conditions to ensure high yield and purity. Catalytic methods have been particularly effective in achieving these objectives, reducing both the environmental impact and cost associated with traditional synthetic routes.

Industrial applications of Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate are expanding beyond pharmaceuticals into other sectors such as materials science. Its unique electronic properties make it suitable for use in organic electronics, where it can contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic cells. Additionally, its stability under extreme conditions makes it a promising candidate for high-performance polymers and coatings.

The safety profile of Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate is another critical aspect that has been extensively studied. While it does not pose significant health risks under normal handling conditions, proper protocols must be followed to ensure safe laboratory practices. Exposure to air and moisture should be minimized, and appropriate personal protective equipment (PPE) should be used when handling the compound.

Future research directions for Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate include exploring its role in green chemistry initiatives. Sustainable synthetic routes are being developed to reduce waste and energy consumption without compromising on yield or quality. Additionally, biocatalytic methods are being investigated as alternative approaches to traditional chemical synthesis.

The compound's versatility extends to its use as a chiral building block in asymmetric synthesis. By leveraging enantioselective catalysis, researchers can produce enantiomerically pure forms of Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate, which are essential for many pharmaceutical applications. This area of research is particularly promising for developing drugs with improved efficacy and reduced side effects.

In conclusion, Ethyl 2-methyl-6-(trifluoromethyl)phenylacetate (CAS No. 1261478-69-6) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it a valuable tool in pharmaceutical research, agrochemical development, and materials science. As our understanding of its properties continues to grow, so too will its utility in addressing some of the most pressing challenges in modern chemistry.